Cas no 1431285-71-0 (Benzyl 3-(Benzoyloxy)-4-Oxopiperidine-1-Carboxylate)

• Product name: Benzyl 3-(Benzoyloxy)-4-Oxopiperidine-1-Carboxylate
• CAS No: 1431285-71-0
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• MDL: MFCD28991976
• CID: 4604203

Benzyl 3-(Benzoyloxy)-4-Oxopiperidine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(Benzoyloxy)-4-Oxopiperidine-1-Carboxylate
• Benzyl 3-(Benzoyloxy)-4-Oxopiperidine-1-Carboxylate(WXC02073)
• 1-Piperidinecarboxylic acid, 3-(benzoyloxy)-4-oxo-, phenylmethyl ester

• MDL： MFCD28991976
• Inchi： 1S/C20H19NO5/c22-17-11-12-21(20(24)25-14-15-7-3-1-4-8-15)13-18(17)26-19(23)16-9-5-2-6-10-16/h1-10,18H,11-14H2
• InChI Key： JDZYNCFMZCGNOC-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(=O)C(OC(=O)C2=CC=CC=C2)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7

Additional information on Benzyl 3-(Benzoyloxy)-4-Oxopiperidine-1-Carboxylate

Comprehensive Overview of Benzyl 3-(Benzoyloxy)-4-Oxopiperidine-1-Carboxylate (CAS No. 1431285-71-0)

Benzyl 3-(Benzoyloxy)-4-Oxopiperidine-1-Carboxylate (CAS No. 1431285-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This piperidine derivative is characterized by its benzyl and benzoyloxy functional groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals often search for this compound under keywords such as "piperidine derivatives", "benzyl carboxylate synthesis", and "CAS 1431285-71-0 applications", reflecting its relevance in modern scientific inquiries.

The compound's molecular structure, featuring a 4-oxopiperidine core, makes it a valuable intermediate in the synthesis of more complex molecules. Its carboxylate and benzoyloxy moieties enable it to participate in various chemical reactions, including esterifications and nucleophilic substitutions. Recent trends in organic chemistry highlight a growing interest in sustainable synthesis methods, and Benzyl 3-(Benzoyloxy)-4-Oxopiperidine-1-Carboxylate has been explored in green chemistry applications due to its potential for efficient catalytic transformations.

In the pharmaceutical sector, this compound is often discussed in the context of drug discovery and medicinal chemistry. Its structural motifs are found in several bioactive molecules, prompting researchers to investigate its role in designing new therapeutic agents. Searches related to "piperidine-based drugs" and "benzoyloxy derivatives in medicine" frequently align with studies involving this compound. Additionally, its stability under various conditions makes it a candidate for prodrug development, a hot topic in pharmaceutical innovation.

From an industrial perspective, Benzyl 3-(Benzoyloxy)-4-Oxopiperidine-1-Carboxylate is utilized in the production of fine chemicals and specialty materials. Its compatibility with polymer chemistry and material science has led to its inclusion in research on advanced coatings and adhesives. Users searching for "high-performance chemical intermediates" or "CAS 1431285-71-0 suppliers" often seek this compound for its reliability in industrial processes.

Quality control and analytical methods for Benzyl 3-(Benzoyloxy)-4-Oxopiperidine-1-Carboxylate are also critical areas of interest. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure its purity and consistency. Laboratories and manufacturers prioritize these methods to meet regulatory standards, as evidenced by search queries like "analytical validation of piperidine derivatives" and "CAS 1431285-71-0 purity testing".

In summary, Benzyl 3-(Benzoyloxy)-4-Oxopiperidine-1-Carboxylate (CAS No. 1431285-71-0) is a multifaceted compound with broad applications in research, pharmaceuticals, and industry. Its significance is underscored by its structural features and adaptability, making it a subject of ongoing exploration in scientific and commercial fields. As interest in sustainable chemistry and innovative drug design continues to rise, this compound remains at the forefront of cutting-edge developments.